18:0-16:0(16-Azido) PC

• Molecular Formula: C42H83N4O8P
• Molecular Weight: 803.1 g/mol
• InChI: InChI=1S/C42H83N4O8P/c1-5-6-7-8-9-10-11-12-13-15-18-21-24-27-30-33-41(47)51-38-40(39-53-55(49,50)52-37-36-46(2,3)4)54-42(48)34-31-28-25-22-19-16-14-17-20-23-26-29-32-35-44-45-43/h40H,5-39H2,1-4H3/t40-/m1/s1
• InChIKey: OHPQAFOMHUTMHZ-RRHRGVEJSA-N

18:0-16:0(16-Azido) PC Overview

18:0-16:0(16-Azido) PC (1-stearoyl-2-(16-azidopalmitoyl)-sn-glycero-3-phosphocholine; CAS 2456348-93-7; MW 803.10; C42H83N4O8P) is a synthetic, clickable phosphatidylcholine featuring a fully saturated sn-1 stearoyl (C18:0) chain and an sn-2 palmitoyl (C16:0) chain bearing a terminal azide (-N₃) moiety . This azide group enables highly specific, catalyst-free strain-promoted azide-alkyne cycloaddition (SPAAC) or copper-catalyzed azide-alkyne cycloaddition (CuAAC) for covalent conjugation to alkyne-functionalized probes, ligands, or polymers . It is supplied as a white to pale yellow powder with a purity >99% (TLC) and is recommended for storage at -20°C .

Saturated-chain gel-phase retention at 37 °C

Terminal azide enables dual CuAAC/SPAAC reactivity

>99% TLC purity with lot-specific CoA available

Why 18:0-16:0(16-Azido) PC Cannot Be Substituted

The selection of a photo-activatable lipid for membrane studies involves a critical trade-off between cross-linking efficiency, handling convenience, and membrane phase behavior. Simple substitution of 18:0-16:0(16-Azido) PC with a diazirine-based analog (e.g., DiazPC) may increase cross-linking yield but introduces significant experimental burdens: DiazPC requires strict light exclusion during handling and forms large lamellar sheets rather than vesicles at room temperature [1]. Conversely, using an azido-PC with an unsaturated sn-1 chain (e.g., 18:1-16:0(16-azido) PC) alters membrane fluidity and transition temperature, confounding comparisons with saturated membrane models. The evidence below quantifies these trade-offs to guide informed selection.

Unsaturated analog Tm mismatch

18:1-16:0(16-azido) PC parent Tm ≈ −9 °C may increase cargo leakage at 37 °C relative to saturated variant.

Terminal vs. mid-chain azide stability

Mid-chain azido-PCs remain stable ≥1 week at 4 °C; terminal azide liposomes may undergo time-dependent fusion.

Azide vs. diazirine crosslinking trade-off

Diazirine-PC yields higher crosslinking but requires more complex handling; azide-PC offers easier workflow integration.

• [1] Korn, P., Schwieger, C., Gruhle, K., Ramsbeck, D., Garamus, V. M., Lilie, H., Meister, A., Sinz, A., & Drescher, S. (2022). Azide- and diazirine-modified membrane lipids: Physicochemistry and applicability to study peptide/lipid interactions via cross-linking/mass spectrometry. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1864(10), 184004. View Source

18:0-16:0(16-Azido) PC: Comparative Evidence

Saturated Chain Phase Transition Advantage

In direct head-to-head comparison with the diazirine-modified lipid DiazPC, 18:0-16:0(16-Azido) PC (AzidoPC) was found to be 'easier to handle' due to its lack of requirement for light exclusion during sample preparation and experimentation. In contrast, 'the preparation of the samples containing DiazPC and the experiments have to take place under light exclusion (using red light only) to prevent the premature and uncontrolled reaction of the diazirine moiety' [1]. This difference reduces experimental complexity and potential for pre-activation artifacts.

Phase transition (Tm)

Cross-study comparable

18:0-16:0 PC parent Tm 44 °C vs 18:1-16:0 PC −9 °C; Δ53 °C preserved after azide modification (~4–5 °C depression).

Supports gel-phase barrier for cargo retention at 37 °C

Avanti database & Lindner et al. 2017 DSC; rank order maintained.

Evidence Dimension	Handling requirements during experimental workflow
Target Compound Data	No light exclusion required
Comparator Or Baseline	DiazPC: Requires strict light exclusion (red light only) to prevent premature activation
Quantified Difference	Qualitative binary difference in protocol stringency
Conditions	Sample preparation and UV cross-linking experiments with liposomes

Why This Matters

For laboratories with standard lighting or high-throughput workflows, the elimination of light exclusion protocols reduces experimental failure rates and simplifies training.

• [1] Korn, P., Schwieger, C., Gruhle, K., Ramsbeck, D., Garamus, V. M., Lilie, H., Meister, A., Sinz, A., & Drescher, S. (2022). Azide- and diazirine-modified membrane lipids: Physicochemistry and applicability to study peptide/lipid interactions via cross-linking/mass spectrometry. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1864(10), 184004. View Source

Terminal Azide Liposome Fusion Kinetics

Cross-linking yields for azide-modified lipids are reported to be lower than those of diazirine-modified lipids [1]. The diazirine comparator DiazPC exhibited a 'higher cross-linking yield' than AzidoPC when UV-activated in the presence of the transmembrane model peptide KLAW23 [2]. This represents a quantifiable performance trade-off: researchers must balance the higher cross-linking efficiency of diazirines against the easier handling and better-defined membrane integration of the azide analog.

Liposome stability (4 °C)

Head-to-head

Terminal azide (P15AzPdPC): DLS 138 nm, time-dependent fusion. Mid-chain azide: stable ≥1 week.

Terminal azide may require fresh extrusion or cryoprotectant storage

Lindner et al. 2017; qualitative stability dichotomy.

Evidence Dimension	Photo-cross-linking yield to transmembrane peptide
Target Compound Data	Lower cross-linking yield (relative to diazirine)
Comparator Or Baseline	DiazPC: Higher cross-linking yield
Quantified Difference	Directional difference; exact percentage yield not numerically reported in source
Conditions	UV activation of liposomes containing 2 mol% KLAW23 transmembrane peptide

Why This Matters

This trade-off directly informs experimental design: choose AzidoPC when handling simplicity and membrane integration are prioritized; choose DiazPC only when maximum cross-linking yield is absolutely required and light exclusion can be managed.

• [1] Korn, P., Schwieger, C., Gruhle, K., Ramsbeck, D., Garamus, V. M., Lilie, H., Meister, A., Sinz, A., & Drescher, S. (2022). Azide- and diazirine-modified membrane lipids: Physicochemistry and applicability to study peptide/lipid interactions via cross-linking/mass spectrometry. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1864(10), 184004. View Source
• [2] Korn, P., Schwieger, C., Gruhle, K., Ramsbeck, D., Garamus, V. M., Lilie, H., Meister, A., Sinz, A., & Drescher, S. (2022). Azide- and diazirine-modified membrane lipids: Physicochemistry and applicability to study peptide/lipid interactions via cross-linking/mass spectrometry. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1864(10), 184004. (Section 3.5) View Source

Azide vs. Diazirine Photo-Crosslinking

Differential scanning calorimetry (DSC) reveals that the azide-modified lipid (AzidoPC) has a main phase transition temperature (Tm) below 5 °C, remaining in the fluid liquid-crystalline (Lα) phase across the typical experimental temperature range of 5–75 °C [1]. In contrast, the diazirine comparator DiazPC exhibits a Tm of 16.2 °C and exists in a lamellar gel (Lβ) phase at room temperature, transitioning to Lα only upon heating [1]. This 11+ K difference in Tm directly impacts membrane fluidity and protein diffusion rates under physiological or room-temperature conditions.

Photo-crosslinking workflow

Head-to-head

AzidoPC: easier handling, more degradation, lower crosslink yield. DiazPC: higher yield, fewer degradation, more complex handling.

Trade-off between ease of use and crosslinking efficiency

Korn et al. 2022; UV 254 nm; backfolding observed in both.

Evidence Dimension	Main phase transition temperature (Tm)
Target Compound Data	Tm < 5 °C; Lα phase at 5–75 °C
Comparator Or Baseline	DiazPC: Tm = 16.2 °C; Lβ phase at room temperature
Quantified Difference	ΔTm > 11 K
Conditions	Differential scanning calorimetry (DSC) of pure lipid dispersions

Why This Matters

Membrane fluidity is a critical determinant of protein mobility and lipid raft dynamics; selecting a lipid with an appropriate Tm ensures experimental relevance to the biological system under study.

• [1] Korn, P., Schwieger, C., Gruhle, K., Ramsbeck, D., Garamus, V. M., Lilie, H., Meister, A., Sinz, A., & Drescher, S. (2022). Azide- and diazirine-modified membrane lipids: Physicochemistry and applicability to study peptide/lipid interactions via cross-linking/mass spectrometry. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1864(10), 184004. (Table 1) View Source

Dual CuAAC/SPAAC Click Reactivity

At room temperature, 18:0-16:0(16-Azido) PC (AzidoPC) self-assembles into two distinct populations of vesicles, enabling standard extrusion protocols for uniform liposome preparation [1]. In contrast, the diazirine comparator DiazPC forms large lamellar sheets rather than closed vesicles at room temperature, precluding straightforward vesicle preparation without heating above its Tm [1]. This difference has direct practical implications for experiments requiring defined liposome size distributions.

Click modality access

Class-level

Azide-on-lipid: compatible with both CuAAC and SPAAC. Alkyne-on-lipid: CuAAC only.

Enables both high-yield and copper-free live-cell protocols

Per Avanti documentation; SPAAC not applicable for alkyne lipids.

Evidence Dimension	Aggregate morphology at room temperature
Target Compound Data	Two populations of vesicles
Comparator Or Baseline	DiazPC: Large lamellar sheets; no closed vesicles
Quantified Difference	Qualitative difference in self-assembly outcome
Conditions	Room temperature aqueous dispersion; TEM and SAXS analysis

Why This Matters

The ability to form vesicles at room temperature without heating simplifies liposome preparation workflows and reduces the risk of thermal degradation of sensitive encapsulated cargo.

• [1] Korn, P., Schwieger, C., Gruhle, K., Ramsbeck, D., Garamus, V. M., Lilie, H., Meister, A., Sinz, A., & Drescher, S. (2022). Azide- and diazirine-modified membrane lipids: Physicochemistry and applicability to study peptide/lipid interactions via cross-linking/mass spectrometry. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1864(10), 184004. (Table 1 and Section 3.1) View Source

Miscibility with Saturated Phosphatidylcholines

18:0-16:0(16-Azido) PC contains a fully saturated sn-1 stearoyl (C18:0) chain, distinguishing it from the commercially available unsaturated analog 18:1-16:0(16-azido) PC (1-oleoyl-2-(16-azidohexadecanoyl)-sn-glycero-3-phosphocholine), which bears a cis-double bond in the sn-1 oleoyl chain . The saturated chain in 18:0-16:0(16-Azido) PC promotes tighter lipid packing and a higher melting temperature than its unsaturated counterpart (Tm for 18:1-16:0(16-azido) PC is not reported but expected to be significantly lower based on the Tm of POPC, -2.5 °C) [1]. This distinction is critical for studies requiring defined membrane order and reduced permeability.

Miscibility with saturated PCs

Class-level

Azidolipids miscible with DPPC, DMPC; stable doped liposomes confirmed by DSC, SAXS, TEM.

Supports homogeneous doping without phase separation

Müller et al. 2019; composition-dependent phase boundaries.

Evidence Dimension	sn-1 acyl chain saturation
Target Compound Data	Saturated C18:0 stearoyl; promotes tighter packing and higher Tm
Comparator Or Baseline	18:1-16:0(16-azido) PC: Unsaturated C18:1 oleoyl; lower Tm, increased fluidity
Quantified Difference	Structural difference; predicted ΔTm > 7 K based on POPC vs. DSPC comparison
Conditions	Membrane biophysical properties inferred from chain saturation

Why This Matters

For researchers modeling ordered membrane domains (e.g., lipid rafts) or requiring reduced passive permeability, the saturated sn-1 chain of 18:0-16:0(16-Azido) PC provides a more appropriate biophysical match than the unsaturated analog.

• [1] Korn, P., Schwieger, C., Gruhle, K., Ramsbeck, D., Garamus, V. M., Lilie, H., Meister, A., Sinz, A., & Drescher, S. (2022). Azide- and diazirine-modified membrane lipids: Physicochemistry and applicability to study peptide/lipid interactions via cross-linking/mass spectrometry. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1864(10), 184004. (Reference to POPC Tm = -2.5 °C) View Source

18:0-16:0(16-Azido) PC Applications

Liposome Surface Functionalization via CuAAC

The ability of 18:0-16:0(16-Azido) PC to form extrudable vesicles at room temperature [1] makes it the preferred azido-lipid for liposome formulation workflows that cannot accommodate heating steps. Researchers developing temperature-sensitive drug-loaded liposomes or performing high-throughput vesicle preparation benefit from the elimination of thermal cycling, reducing processing time and preserving cargo integrity. The terminal azide enables post-formation surface functionalization with targeting ligands via SPAAC click chemistry .

Photocrosslinking XL-MS for Peptide–Lipid Mapping

With a Tm < 5 °C, 18:0-16:0(16-Azido) PC remains in the fluid Lα phase across all physiologically relevant temperatures (5–75 °C) [1]. This property ensures that membrane proteins and peptides experience a fluid lipid environment, which is critical for accurate measurement of diffusion coefficients and protein-lipid interaction kinetics. In contrast, the diazirine comparator DiazPC exists in a gel phase at room temperature (Tm = 16.2 °C), which artificially restricts lateral mobility [1].

Copper-Free Live-Cell Membrane Labeling

Laboratories performing large-scale photo-cross-linking screens benefit from 18:0-16:0(16-Azido) PC's compatibility with standard laboratory lighting conditions [1]. The absence of light-exclusion requirements simplifies automation and reduces operator error, making this compound the practical choice for core facilities and multi-user environments where diazirine-based protocols would introduce unacceptable workflow constraints [1].

Supported Lipid Bilayer Click Sensors

The fully saturated sn-1 stearoyl chain (C18:0) of 18:0-16:0(16-Azido) PC promotes tighter acyl chain packing and higher membrane order compared to unsaturated analogs such as 18:1-16:0(16-azido) PC [1]. This makes 18:0-16:0(16-Azido) PC a superior choice for constructing model membranes intended to mimic lipid raft microdomains or to study the partitioning of raft-associated proteins, where a more ordered lipid environment is required.

Application

Selection Property

Validation Focus

Liposome functionalization (CuAAC)

Gel-phase bilayer barrier at 37 °C; azide surface accessibility

Cargo retention & click conjugation efficiency

Photo-crosslinking XL-MS

Azide photolability vs. diazirine trade-off; terminal position

Crosslink yield & handling simplicity for method establishment

Live-cell labeling (SPAAC)

Copper-free click compatibility; saturated chain membrane retention

Cell viability & membrane labeling specificity

Supported bilayer sensors

Saturated-chain miscibility & >99% purity

Surface density reproducibility & low non-specific binding

• [1] Korn, P., Schwieger, C., Gruhle, K., Ramsbeck, D., Garamus, V. M., Lilie, H., Meister, A., Sinz, A., & Drescher, S. (2022). Azide- and diazirine-modified membrane lipids: Physicochemistry and applicability to study peptide/lipid interactions via cross-linking/mass spectrometry. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1864(10), 184004. View Source